1-(2,2-Dimethoxyethyl)-3,4-dimethylpyrrole-2,5-dione

• CAS No.: 181862-87-3
• Molecular Formula: C10H15NO4
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)-3,4-dimethylpyrrole-2,5-dione
• InChI: InChI=1S/C10H15NO4/c1-6-7(2)10(13)11(9(6)12)5-8(14-3)15-4/h8H,5H2,1-4H3
• InChI Key: SVHSVLWQEVFDHR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(C1=O)CC(OC)OC)C
• Synonyms: 1H-Pyrrole-2,5-dione, 1-(2,2-dimethoxyethyl)-3,4-dimethyl- (9CI)

Description

1-(2,2-Dimethoxyethyl)-3,4-dimethylpyrrole-2,5-dione, also known as this compound, is a useful research compound. Its molecular formula is C10H15NO4 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

84 g (0.66 mol) of dimethylmaleic anhydride are dissolved in 150 ml of toluene, and 70 g (0.66 mol) of aminoacetaldehyde dimethyl acetal are added. The solution is heated to the boil, and the water formed is separated off by means of a water separator. When the reaction is complete, the solvent is removed by distillation, and the residue is distilled, giving 127 g (90% of theory) of the product of boiling point 160° C. at 0.03 mbar which is a single product according to TLC and GC. NMR data: 2.97 (s) 6- methyl protons, 3.34 ppm (s) 6 methoxy protons, 3.61 ppm (d) 2 methyl protons, 4.66 ppm (t) 1 acetal proton.